Cas no 1261839-32-0 (3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile)

• Product Name: 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile
• CAS No: 1261839-32-0
• MF: C₁₃H₆F₃N₃O₃
• MW: 309.200253009796
• CID: 4986312
• Update Time: 2025-11-06

3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile

• Inchi： 1S/C13H6F3N3O3/c14-13(15,16)22-10-3-1-8(2-4-10)9-5-12(19(20)21)11(6-17)18-7-9/h1-5,7H
• InChI Key： BKOODKSMVGVQFA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC(C#N)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.5
• Topological Polar Surface Area: 91.7

Additional information on 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile

Comprehensive Overview of 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261839-32-0)

3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261839-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a picolinonitrile core with a nitro group and a trifluoromethoxyphenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number (1261839-32-0) is frequently searched in chemical databases, reflecting its relevance in modern drug discovery and material science.

One of the key reasons for the growing interest in 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile is its potential application in the development of small-molecule inhibitors. Researchers are exploring its role in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. The presence of the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This aligns with the current trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical candidates.

In addition to its pharmaceutical applications, 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile is also studied for its utility in agrochemical formulations. The nitro and cyano functional groups contribute to its reactivity, enabling the synthesis of herbicides and pesticides with improved efficacy. This resonates with the global demand for sustainable crop protection solutions, a topic frequently discussed in green chemistry forums and agricultural research.

The synthesis of 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile typically involves multi-step organic reactions, including cross-coupling and nitration processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are often searched by chemists seeking protocols for heterocyclic compound synthesis, further highlighting the compound's technical significance.

From a commercial perspective, CAS No. 1261839-32-0 is listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and academic laboratories. Its pricing and availability are frequently queried, indicating its value in high-throughput screening and medicinal chemistry projects. The compound's molecular weight and solubility data are also critical for researchers designing experiments.

Environmental and safety considerations are paramount when handling 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile. While not classified as hazardous, standard laboratory precautions are recommended. This aligns with the broader industry focus on responsible chemical management, a topic gaining traction in ESG (Environmental, Social, and Governance) discussions.

In summary, 3-Nitro-5-(4-(trifluoromethoxy)phenyl)picolinonitrile (CAS No. 1261839-32-0) represents a compelling case study in the intersection of organic synthesis, drug discovery, and agrochemical innovation. Its structural complexity and functional diversity make it a valuable tool for scientists addressing some of today's most pressing challenges in health and agriculture.